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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768 Get Quote

This document provides critical safety and logistical information for the handling, storage, and

disposal of 3-Bromo-N,N-dimethylaniline (CAS No. 16518-62-0). The following procedures

are compiled from safety data sheets and are intended to establish a robust framework for safe

laboratory operations for researchers, scientists, and drug development professionals.

Hazard Summary: 3-Bromo-N,N-dimethylaniline is harmful if swallowed, in contact with skin,

or if inhaled.[1][2][3] It is known to cause skin irritation and serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)
Effective protection is paramount when handling this compound. The following table

summarizes the recommended personal protective equipment.
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Protection Type Recommended Equipment
Standards and
Specifications

Eye and Face

Safety glasses with side-

shields or tightly fitting safety

goggles.[4] A face shield

should be used when there is

a splash hazard.[4]

NIOSH (US) or EN 166 (EU)

approved.[4]

Skin

Chemical-resistant gloves. A

full-length lab coat, long pants,

and closed-toe shoes are

required.[4] For short-term use,

nitrile gloves may be sufficient,

but it is crucial to consult the

glove manufacturer's

compatibility data.[4][5] For

similar compounds like aniline,

Butyl, Neoprene, or Viton

gloves are recommended for

longer-term handling.[6]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[4]

Respiratory

A NIOSH-approved respirator

is necessary when engineering

controls are inadequate, during

spills, or for nuisance

exposures.

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Experimental Protocols: Safe Handling and Disposal
Handling:

Always work in a well-ventilated area. The use of a chemical fume hood is strongly

recommended.[1][5]
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Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

Avoid all direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[1][7]

Prevent the formation of aerosols or dust.

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

The storage area should be secure.

Disposal:

This material and its container must be disposed of as hazardous waste.[7]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2]

Do not empty into drains.

Emergency First Aid Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][5]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes.[1] Seek medical attention.

In Case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing.
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Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Call a physician or poison control center

immediately.[1][5]

Workflow for Safe Handling of 3-Bromo-N,N-
dimethylaniline
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Safe Handling Workflow for 3-Bromo-N,N-dimethylaniline
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Caption: Workflow for the safe handling of 3-Bromo-N,N-dimethylaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b018768?utm_src=pdf-body-img
https://www.benchchem.com/product/b018768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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